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Compound of Interest

Compound Name: 4,7-Dichloroquinoline-15N

Cat. No.: B12405548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

4,7-Dichloroquinoline-15N, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are based on established safety data for

4,7-Dichloroquinoline and general best practices for handling chemical waste.

I. Immediate Safety and Hazard Information
4,7-Dichloroquinoline-15N is a chemical that requires careful handling due to its potential

health hazards. Based on data for the unlabeled compound, it is harmful if swallowed, causes

skin and eye irritation, and may cause respiratory irritation.[1][2][3] All personnel handling this

compound should be familiar with its Safety Data Sheet (SDS) and wear appropriate Personal

Protective Equipment (PPE).

Summary of Key Safety Data:
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Parameter Value Source(s)

Appearance
Light brown to off-white

crystalline powder
[3][4]

Molecular Formula C9H5Cl2(15N) [4][5]

Molecular Weight ~199.05 g/mol [4][5]

Melting Point 84 - 86 °C [4]

Boiling Point 148 °C [4]

Flash Point 164 °C [4]

Hazards

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[1][2][6]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection

[1][4][6][7]

II. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 4,7-Dichloroquinoline-15N
waste, including pure compound, contaminated materials, and empty containers.

1. Waste Identification and Segregation:

Identify: All waste materials containing 4,7-Dichloroquinoline-15N must be identified as

hazardous chemical waste. This includes:

Unused or expired 4,7-Dichloroquinoline-15N.

Contaminated consumables (e.g., pipette tips, weighing boats, gloves, bench paper).

Contaminated glassware.

Solutions containing 4,7-Dichloroquinoline-15N.
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Empty containers that held the compound.

Segregate: Keep 4,7-Dichloroquinoline-15N waste separate from other waste streams,

especially incompatible materials such as strong oxidizing agents.[2]

2. Waste Collection and Containment:

Solid Waste:

Carefully sweep up any solid 4,7-Dichloroquinoline-15N, avoiding dust generation.[1][7]

Place the solid waste and any contaminated disposable items into a designated,

chemically resistant, and sealable hazardous waste container.

Liquid Waste:

Collect all solutions containing 4,7-Dichloroquinoline-15N in a separate, clearly labeled,

and sealed hazardous waste container.

Empty Containers:

Empty containers should be treated as hazardous waste and disposed of as the unused

product.[6][7] Do not rinse into the drain.

3. Waste Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "4,7-Dichloroquinoline-15N".

The associated hazards (e.g., "Harmful," "Irritant").

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

4. Storage of Waste:
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Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure waste accumulation area.[1]

Ensure the storage area is away from incompatible materials.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

One recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Never dispose of 4,7-Dichloroquinoline-15N down the drain or in the regular trash.[1][7]

III. Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area and, if necessary, evacuate the laboratory.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before cleaning, don the appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Containment and Cleanup:

For dry spills, use dry clean-up procedures and avoid creating dust.[1]

Carefully sweep the material and place it into a labeled hazardous waste container.

For wet spills, absorb the material with an inert absorbent and place it in the hazardous

waste container.

Decontamination: Decontaminate the spill area with soap and water.

Reporting: Report the spill to your laboratory supervisor and EHS department.
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IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4,7-
Dichloroquinoline-15N.
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Start: Generation of 4,7-Dichloroquinoline-15N Waste

Step 1: Identification & Segregation

Step 2: Collection & Containment

Step 3: Storage & Final Disposal

Waste Generated

Identify as Hazardous Waste

Segregate from Incompatible Waste

Solid Waste:
- Sweep carefully

- Avoid dust

Liquid Waste:
- Collect in sealed container

Place in Labeled, Sealed
Hazardous Waste Container

Store in Designated,
Well-Ventilated Area

Contact EHS for Pickup

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4,7-Dichloroquinoline-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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